Cas no 79326-93-5 (4-Bromobenzenesulfonic acid)

• Product Name: 4-Bromobenzenesulfonic acid
• CAS No: 79326-93-5
• MF: C₆H₇BrO₄S
• MW: 255.086380243301
• MDL: MFCD03427177
• CID: 562015
• PubChem ID: 24879566
• Update Time: 2025-09-25

4-Bromobenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromobenzenesulfonic acid
• 4-Bromo-benzenesulfonic acid
• 4-Bromobenzenesulfonic acid hydrate
• 4-BROMOBENZENESULPHONIC ACID
• Benzenesulfonic acid,4-bromo-, hydrate (1:1)
• 4-BroMobenzenesulfonic acid Monohydrate
• 4-Bromobenzenesulfonicacidhydrate
• 4-Bromobenzenesulfonic acid monohydrate, 98%
• 4-bromobenzenesulfonic acid;hydrate
• AKOS015951412
• BS-23226
• 79326-93-5
• A864878
• SCHEMBL5581959
• CS-0204491
• FT-0689589
• Benzenesulfonic acid, 4-bromo-, monohydrate (9CI)
• JHULXEZFSDUIRI-UHFFFAOYSA-N

• MDL： MFCD03427177
• Inchi： 1S/C6H5BrO3S.H2O/c7-5-1-3-6(4-2-5)11(8,9)10;/h1-4H,(H,8,9,10);1H2
• InChI Key： JHULXEZFSDUIRI-UHFFFAOYSA-N
• SMILES： O=S(C1C=CC(Br)=CC=1)(O)=O.O

Computed Properties

• Exact Mass: 235.91400
• Monoisotopic Mass: 253.92484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.846
• Melting Point: 90-93 °C (lit.)
• Boiling Point: 468.8°C at 760 mmHg
• Flash Point: 237.3°C
• PSA: 62.75000
• LogP: 2.77660

4-Bromobenzenesulfonic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S22; S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：22-26-36/37/39-45